5-Hydroxy-3-(3-methylphenyl)benzoic acid, 95%

• IUPAC Name: 3-hydroxy-5-(3-methylphenyl)benzoic acid
• InChI: InChI=1S/C14H12O3/c1-9-3-2-4-10(5-9)11-6-12(14(16)17)8-13(15)7-11/h2-8,15H,1H3,(H,16,17)
• InChI Key: CQNAHZIZOOTRPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=CC(=CC(=C2)O)C(=O)O
• Molecular Formula: C14H12O3
• DSSTOX Substance ID: DTXSID80688603
• Molecular Weight: 228.24 g/mol
• CAS RN: 1261937-72-7

Description

5-Hydroxy-3-(3-methylphenyl)benzoic acid, 95% (5-HMFBA) is a compound that is widely used in scientific research for its various applications and effects. 5-HMFBA has been studied for its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.

Scientific Research Applications

5-Hydroxy-3-(3-methylphenyl)benzoic acid, 95% has been studied for its various applications in scientific research. It has been used in the synthesis of various compounds, including 3-methylphenylbenzoic acid, 5-hydroxy-3-methylphenylbenzamide, and 5-hydroxy-3-methylphenylbenzoyl chloride. It has also been used in the synthesis of various pharmaceuticals, including antifungal agents, antibiotics, and anti-inflammatory drugs. Additionally, it has been used in the synthesis of various dyes and pigments, as well as in the synthesis of various polymers and resins.

Mechanism of Action

The mechanism of action of 5-Hydroxy-3-(3-methylphenyl)benzoic acid, 95% is not yet fully understood. However, it is believed that it works by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). Additionally, it is believed that 5-Hydroxy-3-(3-methylphenyl)benzoic acid, 95% may act as an antioxidant, scavenging free radicals and preventing oxidative damage.
Biochemical and Physiological Effects
5-Hydroxy-3-(3-methylphenyl)benzoic acid, 95% has been studied for its biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-oxidant, and anti-microbial effects. Additionally, it has been shown to have anti-cancer properties, as well as to reduce the risk of cardiovascular disease. It has also been shown to have anti-fungal and anti-bacterial properties, as well as to reduce the risk of liver disease.

Advantages and Limitations for Lab Experiments

The use of 5-Hydroxy-3-(3-methylphenyl)benzoic acid, 95% in laboratory experiments has several advantages. It is relatively inexpensive and easy to obtain, and it is relatively stable in aqueous solutions. Additionally, it is relatively non-toxic and has low solubility in water, making it easy to handle and store. However, 5-Hydroxy-3-(3-methylphenyl)benzoic acid, 95% also has some limitations. It is not very soluble in organic solvents, and it can be degraded by light and heat.

Future Directions

There are several potential future directions for 5-Hydroxy-3-(3-methylphenyl)benzoic acid, 95% research. One potential direction is to investigate its effects on other enzymes and pathways, such as those involved in the metabolism of drugs and toxins. Additionally, further research could be done to investigate its effects on other diseases, such as diabetes and obesity. Furthermore, research could be done to investigate its potential use in the synthesis of other compounds, such as polymers and resins. Finally, research could be done to investigate its potential use in the synthesis of drugs, such as antibiotics and anti-inflammatory drugs.

Synthesis Methods

5-Hydroxy-3-(3-methylphenyl)benzoic acid, 95% is synthesized through a two-step process. The first step involves the reaction of 3-methylphenol with hydroxylamine hydrochloride in the presence of a base (such as pyridine) to form an intermediate compound, 5-hydroxy-3-methylphenol. The second step involves the reaction of the intermediate compound with benzoic acid in the presence of an acid catalyst (such as sulfuric acid) to form 5-Hydroxy-3-(3-methylphenyl)benzoic acid, 95%.